5-bromo-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide

• Molecular Formula: C11H16BrN3O3
• Molecular Weight: 318.17 g/mol
• IUPAC Name: 5-bromo-N-hexyl-2,4-dioxopyrimidine-1-carboxamide
• InChI: InChI=1S/C11H16BrN3O3/c1-2-3-4-5-6-13-10(17)15-7-8(12)9(16)14-11(15)18/h7H,2-6H2,1H3,(H,13,17)(H,14,16,18)
• InChI Key: DNJPRWUWXCQZFI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC(=O)N1C=C(C(=O)NC1=O)Br

Description

5-bromo-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide is a useful research compound. Its molecular formula is C11H16BrN3O3 and its molecular weight is 318.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was obtained according to the procedure described for the synthesis of compound of Example 1, starting from 5-bromouracil (0.03 g, 1.57 mmol). The crude was purified by column chromatography using a Teledyne ISCO apparatus (petroleum ether:EtOAc from 60:40 to 100% EtOAc) to afford the title compound (0.31 g, 62%) as white powder. 1H NMR (400 MHz, DMSO-d6): δ 0.87 (t, J=6.5 Hz, 3H), 1.24-1.32 (m, 6H), 1.40-1.61 (m, 2H), 3.26 (td, J=7.0, 5.7 Hz, 2H), 8.47 (s, 1H), 9.07 (t, J=5.7 Hz, 1H), 12.20 (s, 1H). 13C NMR (101 MHz, CDCl3): δ 14.12, 22.65, 26.61, 29.23, 31.49, 41.63, 100.15, 138.41, 148.91, 150.70, 158.08. MS (ESI) m/z: 317 [M-H]−.